2-(4-chlorophenoxy)-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]acetamide
• InChI: InChI=1S/C20H23ClN2O4S/c21-18-6-8-19(9-7-18)27-15-20(24)22-11-3-13-28(25,26)23-12-10-16-4-1-2-5-17(16)14-23/h1-2,4-9H,3,10-15H2,(H,22,24)
• InChI Key: SXOVHMFDTUMLOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)CCCNC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol
• CAS No.: 1040670-47-0

Description

THIQs are a large group of natural products and form an important class of isoquinoline alkaloids. They are found in both natural and synthetic compounds and exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQs has been a topic of interest in the scientific community. Novel catalytic stereoselective strategies have emerged in the last ten years for the synthesis of THIQs and their scaffolds.

Molecular Structure Analysis

THIQs are considered “privileged scaffolds” present in natural products. They have exhibited a wide variety of bioactivities and found applications as chiral scaffolds in asymmetric catalysis.

Chemical Reactions Analysis

THIQ derivatives have been assessed for potential DNase I (deoxyribonuclease I) inhibitory properties in vitro. Some of them have shown to inhibit DNase I with IC 50 values below 200 μM.

Mechanism of Action

The mechanism of action of THIQs is diverse and depends on the specific compound. For example, some THIQ derivatives have been found to inhibit DNase I, an enzyme that cleaves DNA.

Safety and Hazards

The safety and hazards associated with THIQs can also vary widely depending on the specific compound. Some THIQ derivatives have been found to lack toxic effects on healthy cell lines.

Future Directions

The future directions of research on THIQs are promising. The discovery of new active THIQ-based inhibitors of DNase I might encourage researchers to further explore and utilize the potential therapeutic application of DNase I inhibitors. This could be particularly beneficial in the context of diseases where DNase I plays a versatile role during apoptotic cell death.